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Compound of Interest

Compound Name: 1,2-Dibromo-2-methylpropane

Cat. No.: B1593978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

1,2-Dibromo-2-methylpropane (CAS No. 594-34-3). The information is intended to support

safe laboratory practices and risk assessment for professionals in research and development.

Section 1: Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 1,2-Dibromo-2-
methylpropane. These values are essential for understanding its behavior under various

laboratory conditions.
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Property Value

Molecular Formula C₄H₈Br₂

Molecular Weight 215.91 g/mol [1]

Appearance Colorless liquid[2]

Boiling Point 148-150 °C at 763 mmHg[1]

Density 1.75 g/mL at 25 °C[1]

Vapor Pressure 15 mmHg at 20 °C[1]

Vapor Density 7.5 (vs air)[1]

Flash Point > 110 °C (> 230 °F) - closed cup[2]

Solubility Slightly soluble in water[2]

Refractive Index n20/D 1.5093 (lit.)[1]

Section 2: Hazard Identification and Toxicological
Data
1,2-Dibromo-2-methylpropane is classified as a hazardous chemical with multiple routes of

exposure leading to adverse health effects. It is crucial to understand these hazards to

implement appropriate safety measures.
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Hazard Classification Description

Acute Toxicity (Oral) Category 4 - Harmful if swallowed.[2][3]

Acute Toxicity (Dermal) Category 4 - Harmful in contact with skin.[2][3]

Acute Toxicity (Inhalation) Category 4 - Harmful if inhaled.[2][3]

Skin Corrosion/Irritation Category 2 - Causes skin irritation.[2][3]

Serious Eye Damage/Irritation Category 2 - Causes serious eye irritation.[2][3]

Carcinogenicity Category 2 - Suspected of causing cancer.[2][3]

Specific Target Organ Toxicity (Single Exposure)
Category 3 - May cause respiratory irritation.[2]

[3]

Quantitative Toxicological Data:

Specific LD50 and LC50 values for 1,2-Dibromo-2-methylpropane are not readily available in

the searched literature. The toxicological properties have not been fully investigated.[2][4] For

structurally related compounds, the following data has been reported:

2-Bromo-2-methylpropane (CAS 507-19-7): LD50 Intraperitoneal - Rat - 1,250 mg/kg; LD50

Intraperitoneal - Mouse - 4,400 mg/kg[5]

1-Bromo-2-methylpropane (CAS 78-77-3): LD50 Intraperitoneal - mouse - 1,660 mg/kg[6]

It is important to note that these values are for related but different chemical entities and should

be used with caution for risk assessment of 1,2-Dibromo-2-methylpropane.

Section 3: Experimental Protocols for Safe Handling
and Disposal
Adherence to strict experimental protocols is paramount when working with 1,2-Dibromo-2-
methylpropane due to its hazardous nature.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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Personal Protective Equipment (PPE) Protocol

Eye Protection:
Wear tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH).

Hand Protection:
Wear fire/flame resistant and impervious gloves. Inspect gloves prior to use.

Body Protection:
Wear a lab coat. For larger quantities or risk of splash, wear impervious clothing.

Respiratory Protection:
If exposure limits are exceeded or in case of inadequate ventilation, use a full-face respirator. EndStart

Spill Occurs

Evacuate immediate area and alert others.

Ensure adequate ventilation.
(Use fume hood if spill is contained within).

Don appropriate PPE
(respirator, gloves, goggles, protective clothing).

Contain the spill with inert absorbent material
(e.g., vermiculite, sand).

Carefully collect absorbed material using non-sparking tools
and place in a sealed, labeled container for disposal.

Decontaminate the spill area with a suitable solvent
followed by soap and water.

Dispose of waste as hazardous material
in accordance with local regulations.

Report the incident to the appropriate safety officer.
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Proposed Carcinogenic Pathway of Halogenated Hydrocarbons

1,2-Dibromo-2-methylpropane Metabolic Activation
(e.g., Cytochrome P450 oxidation)

Bioactivation Reactive Electrophilic Intermediate
(e.g., epoxide, carbocation) DNA Adduct FormationCovalent binding to DNA Mutation

(if DNA repair fails) Initiation of Carcinogenesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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